Cas no 2361693-06-1 (N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361693-06-1
• MF: C₁₆H₂₄F₂N₂O₂
• MW: 314.370771408081
• CID: 5414347
• PubChem ID: 145897336
• Update Time: 2025-07-01

N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,2-difluorocyclohexyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26575437
• 2361693-06-1
• N-[(2,2-Difluorocyclohexyl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
• Z2284167391
• N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C16H24F2N2O2/c1-2-14(21)20-9-6-12(7-10-20)15(22)19-11-13-5-3-4-8-16(13,17)18/h2,12-13H,1,3-11H2,(H,19,22)
• InChI Key： JIQJAJNGBBXAIL-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NCC2CCCCC2(F)F)=O)CC1

Computed Properties

• Exact Mass: 314.18058434g/mol
• Monoisotopic Mass: 314.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.2±43.0 °C(Predicted)
• pka: 15.34±0.20(Predicted)

Additional information on N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Comprehensive Overview of N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361693-06-1)

The compound N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide, with the CAS number 2361693-06-1, represents a sophisticated chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a difluorocyclohexyl moiety and a piperidinecarboxamide backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets, such as enzymes and receptors.

In recent years, the demand for fluorinated compounds like N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves the pharmacokinetic properties of molecules. This compound's difluorocyclohexyl group is a notable example of how subtle structural modifications can lead to significant improvements in drug-like properties. Such advancements align with current trends in precision medicine and targeted therapy, where researchers seek to develop molecules with high specificity and minimal off-target effects.

The synthesis of N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide involves multi-step organic reactions, including amide bond formation and functional group transformations. These processes are critical for ensuring the compound's purity and efficacy. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize and validate its structure. The compound's CAS registry number 2361693-06-1 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory submissions.

One of the most intriguing aspects of this compound is its potential role in neurological research. The piperidinecarboxamide moiety is a common feature in molecules that modulate neurotransmitter systems, making it a valuable tool for studying conditions like neurodegenerative diseases and chronic pain. Additionally, the 1-oxo-2-propen-1-yl group may contribute to its reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. These applications are particularly relevant given the growing focus on brain health and cognitive function in aging populations.

From an industrial perspective, N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide exemplifies the intersection of green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with broader societal concerns about environmental impact and the need for sustainable pharmaceutical manufacturing. The compound's versatility also makes it a candidate for high-throughput screening platforms, where it could help identify novel therapeutic leads.

In summary, N-[(2,2-Difluorocyclohexyl)methyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361693-06-1) is a compelling example of modern chemical innovation. Its structural complexity, combined with its potential applications in drug discovery and biological research, underscores its importance in the scientific community. As interest in fluorinated pharmaceuticals and targeted therapies continues to grow, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing next-generation therapeutics.